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Introduction
Germanium (Ge), a metalloid in Group 14 of the periodic table, plays a crucial role in modern

technology, particularly in semiconductors, fiber optics, and infrared optics. A thorough

understanding of its isotopic composition is fundamental for various scientific and technical

applications, including geological and environmental studies, nuclear physics, and the

production of radioisotopes for medical applications. This guide provides an in-depth overview

of the isotopic landscape of naturally occurring germanium, coupled with a detailed

examination of the experimental protocols employed for its precise determination.

Isotopic Abundance of Germanium
Naturally occurring germanium is a composite of five stable isotopes: ⁷⁰Ge, ⁷²Ge, ⁷³Ge, ⁷⁴Ge,

and ⁷⁶Ge. Of these, ⁷⁶Ge is observed to be very slightly radioactive, undergoing double beta

decay with an exceptionally long half-life. The most abundant isotope is ⁷⁴Ge, accounting for

over a third of all natural germanium atoms. The standard atomic weight of germanium is

72.630(8) u.

The isotopic composition of naturally occurring germanium is summarized in the table below,

presenting the mass number, atomic mass, and natural abundance of each stable isotope.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b079718?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isotope Mass Number (A) Atomic Mass (Da)
Natural Abundance
(%)

⁷⁰Ge 70 69.92424875(90) 20.57(27)

⁷²Ge 72 71.922075826(81) 27.45(32)

⁷³Ge 73 72.923458956(61) 7.75(12)

⁷⁴Ge 74 73.921177761(13) 36.50(20)

⁷⁶Ge 76 75.921402726(19) 7.73(12)

Data sourced from the National Institute of Standards and Technology (NIST) Physical

Measurement Laboratory.

Experimental Protocols for Isotopic Analysis
The precise determination of the isotopic composition of germanium is predominantly

accomplished using Multicollector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-

MS). This technique offers high precision and sensitivity, crucial for detecting subtle variations

in isotopic ratios. The following sections detail the key steps in the analytical workflow.

Sample Preparation and Dissolution
The initial step involves the quantitative dissolution of the sample matrix to bring the

germanium into a liquid form suitable for analysis. The specific protocol varies depending on

the sample type:

Geological Samples (e.g., rocks, minerals): A common method involves the digestion of the

powdered sample in a mixture of nitric acid (HNO₃) and hydrofluoric acid (HF) in a closed

Teflon vessel. The vessel is heated to facilitate complete dissolution.

Aqueous Samples (e.g., thermal water): These samples may require pre-concentration and

matrix removal steps, but the initial dissolution stage is often not necessary.

Chemical Purification of Germanium
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To ensure accurate isotopic measurements, germanium must be separated from other

elements in the sample matrix that could cause isobaric interferences (elements with isotopes

of the same mass as germanium isotopes) or non-spectral matrix effects. The primary

purification techniques include:

Liquid-Liquid Extraction: This method involves the selective extraction of germanium from the

aqueous sample solution into an immiscible organic phase, leaving interfering elements

behind.

Ion-Exchange Chromatography: The sample solution is passed through a column containing

a specialized resin. Germanium is selectively retained on the resin while matrix elements are

washed away. Subsequently, a different eluent is used to recover the purified germanium.

Isotopic Measurement by MC-ICP-MS
The purified germanium solution is introduced into the MC-ICP-MS for isotopic analysis. Two

common sample introduction systems are employed:

Hydride Generation (HG): The germanium in the sample is chemically converted into a

volatile hydride (GeH₄). This gaseous form is then introduced into the plasma of the mass

spectrometer. This technique is highly efficient and helps to further reduce matrix effects.

Desolvating Nebulizer (e.g., Aridus II): The liquid sample is introduced as a fine aerosol, and

the solvent is removed before the sample enters the plasma. This method is also effective at

reducing oxide interferences.

To correct for instrumental mass bias, which can affect the accuracy of the measured isotope

ratios, a double-spike technique is often utilized. This involves adding a precisely calibrated

mixture of two enriched germanium isotopes (e.g., ⁷⁰Ge and ⁷³Ge) to the sample before

analysis. By monitoring the known and measured ratios of the spike isotopes, a correction can

be applied to the measured ratios of the naturally occurring isotopes.

Visualization of the Analytical Workflow
The following diagram illustrates the general experimental workflow for the determination of the

isotopic composition of germanium using MC-ICP-MS.
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Caption: Workflow for Germanium Isotopic Analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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